Cas no 1159937-01-5 (4-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl-1,3-dimethyl-1H-pyrazole)

4-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl-1,3-dimethyl-1H-pyrazole structure
1159937-01-5 structure
Product Name:4-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl-1,3-dimethyl-1H-pyrazole
CAS No:1159937-01-5
MF:C13H16N6
MW:256.306341171265
MDL:MFCD06808517
CID:3059885
PubChem ID:19588279
Update Time:2025-04-21

4-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1,1'',3,3''-Tetramethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole
    • 4-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl-1,3-dimethyl-1H-pyrazole
    • CHEMBL4982484
    • 1159937-01-5
    • CS-0282580
    • 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole
    • AKOS000313083
    • EN300-230428
    • 4-[3-(1,3-dimethylpyrazol-4-yl)-1H-pyrazol-5-yl]-1,3-dimethylpyrazole
    • STK350501
    • BBL040464
    • 5-(1,3-dimethylpyrazol-4-yl)-1',3'-dimethyl-2H-3,4'-bipyrazole
    • 4-[5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl]-1,3-dimethyl-1H-pyrazole
    • MDL: MFCD06808517
    • Inchi: 1S/C13H16N6/c1-8-10(6-18(3)16-8)12-5-13(15-14-12)11-7-19(4)17-9(11)2/h5-7H,1-4H3,(H,14,15)
    • InChI Key: SDVASZQVELILDB-UHFFFAOYSA-N
    • SMILES: N1C(=CC(C2=CN(C)N=C2C)=N1)C1=CN(C)N=C1C

Computed Properties

  • Exact Mass: 256.14364454Da
  • Monoisotopic Mass: 256.14364454Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.3Ų

4-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl-1,3-dimethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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